Cas no 294873-33-9 (1H-1,2,4-Triazole-3-carboxylicacid, 5-(nitroamino)-, ethyl ester)

• Product Name: 1H-1,2,4-Triazole-3-carboxylicacid, 5-(nitroamino)-, ethyl ester
• CAS No: 294873-33-9
• MF: C₅H₇N₅O₄
• MW: 201.140179872513
• CID: 249182
• PubChem ID: 135420211
• Update Time: 2025-04-19

1H-1,2,4-Triazole-3-carboxylicacid, 5-(nitroamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-carboxylicacid, 5-(nitroamino)-, ethyl ester
• 1H-1,2,4-Triazole-3-carboxylicacid,5-(nitroamino)-,ethylester(9CI)
• ethyl 3-(nitroamino)-1H-1,2,4-triazole-5-carboxylate
• SR-01000512517
• 294873-33-9
• SR-01000512517-1
• AKOS001728556

• Inchi： 1S/C5H7N5O4/c1-2-14-4(11)3-6-5(8-7-3)9-10(12)13/h2H2,1H3,(H2,6,7,8,9)
• InChI Key： KSDZUECVPGJWAP-UHFFFAOYSA-N
• SMILES： O(C(C1=NNC(N[N+](=O)[O-])=N1)=O)CC

Computed Properties

• Exact Mass: 201.04980372g/mol
• Monoisotopic Mass: 201.04980372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 126Ų